Cas no 97474-88-9 (a-TGF (34-43), rat)

• Product Name: a-TGF (34-43), rat
• CAS No: 97474-88-9
• MF: C₄₄H₆₇N₁₅O₁₃S₂
• MW: 1078.22548604012
• CID: 803615
• PubChem ID: 24900551
• Update Time: 2025-10-29

a-TGF (34-43), rat Chemical and Physical Properties

Names and Identifiers

• a-TGF (34-43), rat
• CYS-HIS-SER-GLY-TYR-VAL-GLY-VAL-ARG-CYS
• L-Cysteine,L-cysteinyl-L-histidyl-L-serylglycyl-L-tyrosyl-L-valylglycyl-L-valyl-L-arginyl-,cyc...
• TGF α (34-43) (rat)
• 10)-disulfide (9CI)
• H-CYS-HIS-SER-GLY-TYR-VAL-GLY-VAL-ARG-CYS-OH
• TGF A (34-43) (RAT)
• TRANSFORMING GROWTH FACTOR-A*FRAGMENT 34-43 RAT
• 31-amino-7-[3-(diaminomethylideneamino)propyl]-25-(hydroxymethyl)-19-[(4-hydroxyphenyl)methyl]-28-(1
• 1,2-Dithia-5,8,11,14,17,20,23,26,29-nonaazacyclodotriacontane, cyclic peptide deriv. (ZCI)

• MDL： MFCD00151765
• Inchi： 1S/C44H67N15O13S2/c1-21(2)34-41(69)51-16-33(63)58-35(22(3)4)42(70)54-27(6-5-11-49-44(46)47)38(66)57-31(43(71)72)19-74-73-18-26(45)36(64)55-29(13-24-14-48-20-52-24)39(67)56-30(17-60)37(65)50-15-32(62)53-28(40(68)59-34)12-23-7-9-25(61)10-8-23/h7-10,14,20-22,26-31,34-35,60-61H,5-6,11-13,15-19,45H2,1-4H3,(H,48,52)(H,50,65)(H,51,69)(H,53,62)(H,54,70)(H,55,64)(H,56,67)(H,57,66)(H,58,63)(H,59,68)(H,71,72)(H4,46,47,49)/t26-,27-,28-,29-,30-,31-,34-,35-/m0/s1
• InChI Key： MIHUXUMZEJHQNC-JPXFWOSMSA-N
• SMILES： C(C1C=CC(O)=CC=1)[C@@H]1NC(=O)CNC(=O)[C@H](CO)NC(=O)[C@H](CC2NC=NC=2)NC(=O)[C@@H](N)CSSC[C@@H](C(=O)O)NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H](C(C)C)NC(=O)CNC(=O)[C@H](C(C)C)NC1=O

Computed Properties

• Exact Mass: 1077.45000
• Monoisotopic Mass: 1077.448
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 16
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 74
• Rotatable Bond Count: 12
• Complexity: 1980
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.1
• Topological Polar Surface Area: 509
• Molecular Weight: 1078.2

Experimental Properties

• Density: 1.56±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Soluble (170 g/l) (25 º C),
• PSA: 506.86000
• LogP: -0.24860

a-TGF (34-43), rat Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Additional information on a-TGF (34-43), rat

Recent Advances in the Study of a-TGF (34-43), rat and Compound 97474-88-9: Implications for Biomedical Research

The peptide a-TGF (34-43), rat, along with the compound 97474-88-9, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are being investigated for their potential roles in modulating cellular processes, particularly those related to fibrosis and tissue repair. This research brief aims to synthesize the latest findings on these entities, providing a comprehensive overview of their biological activities, mechanisms of action, and potential therapeutic applications.

Recent studies have highlighted the importance of a-TGF (34-43), rat in the regulation of transforming growth factor-beta (TGF-β) signaling pathways. TGF-β is a critical cytokine involved in various physiological and pathological processes, including cell proliferation, differentiation, and extracellular matrix production. The peptide fragment a-TGF (34-43), rat has been shown to interact with specific components of the TGF-β pathway, potentially offering a novel approach to modulate its activity in disease contexts such as fibrosis and cancer.

Compound 97474-88-9, on the other hand, has emerged as a promising candidate in drug discovery efforts. Its chemical structure and pharmacological properties have been the subject of several recent investigations. Preliminary data suggest that 97474-88-9 may exhibit inhibitory effects on certain enzymes or receptors implicated in inflammatory and fibrotic diseases. The exact molecular targets and mechanisms of action are still under investigation, but the compound's potential as a therapeutic agent is increasingly recognized.

Methodologically, studies on a-TGF (34-43), rat and 97474-88-9 have employed a range of techniques, including in vitro assays, animal models, and computational simulations. For instance, researchers have used rat models of fibrosis to evaluate the effects of a-TGF (34-43) on TGF-β signaling and collagen deposition. Similarly, high-throughput screening and molecular docking studies have been utilized to explore the interactions of 97474-88-9 with potential biological targets.

The results from these studies are promising. a-TGF (34-43), rat has demonstrated the ability to attenuate fibrotic responses in preclinical models, suggesting its potential as an anti-fibrotic agent. Meanwhile, 97474-88-9 has shown selective inhibition of key enzymes involved in disease progression, with minimal off-target effects. These findings underscore the therapeutic potential of both molecules, though further validation in clinical settings is necessary.

In conclusion, the ongoing research on a-TGF (34-43), rat and 97474-88-9 represents a significant advancement in our understanding of TGF-β modulation and small-molecule therapeutics. The integration of these findings into drug development pipelines could lead to novel treatments for fibrosis, cancer, and other related conditions. Future studies should focus on elucidating the detailed mechanisms of action, optimizing the pharmacokinetic properties of these compounds, and assessing their efficacy in human trials.